Cas no 886926-85-8 (N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886926-85-8
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 5476865
• Update Time: 2025-07-16

N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C23H23N5O2S/c1-3-30-20-11-9-19(10-12-20)24-21(29)16-31-23-26-25-22(18-8-6-7-17(2)15-18)28(23)27-13-4-5-14-27/h4-15H,3,16H2,1-2H3,(H,24,29)
• InChI Key： HXHSWWJECLVMCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N(N2C=CC=C2)C(C2=CC=CC(C)=C2)=NN=1

Additional information on N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 886926-85-8): A Comprehensive Overview

N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 886926-85-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a triazole ring, a phenyl group, and an ethoxy substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The triazole ring is a well-known pharmacophore in medicinal chemistry, often associated with antifungal and antiviral properties. The presence of this ring in N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide suggests that it may exhibit similar biological activities. Additionally, the pyrrole moiety and the sulfanyl group further enhance its structural complexity and potential for diverse biological interactions.

Recent studies have explored the pharmacological properties of N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell growth and apoptosis.

Beyond its anticancer properties, N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce inflammation in the brain. These findings suggest that this compound may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves a series of well-defined chemical reactions. The key steps include the formation of the triazole ring through a cycloaddition reaction, followed by the introduction of the pyrrole moiety and the sulfanyl group. The final step involves the coupling with the ethoxyphenyl moiety to form the desired product. This synthetic route is highly reproducible and can be scaled up for large-scale production.

In terms of pharmacokinetics, N-(4-ethoxyphenyl)-2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide exhibits favorable properties such as good solubility and stability. These characteristics make it suitable for both oral and parenteral administration. Preclinical studies have also shown that it has a low toxicity profile, which is essential for its potential use as a therapeutic agent.

The safety and efficacy of N-(4-Ethoxyphenyl)-2-{5-(3-Methylphenyl)-4-(1H-Pyrrol-1-Yl)-4H-[1,2,4-]Triazol-[3-]Ylsulfanyl}Acetamide are currently being evaluated in clinical trials. Early results are promising, with several Phase I trials demonstrating its safety and tolerability in human subjects. Further clinical trials are underway to assess its efficacy in treating various diseases.

In conclusion, N-(4-Ethoxyphenyl)-2-{5-(3-Methylphenyl)-4-(1H-Pyrrol-[1-]Yl)[-]Triazol-[-]Ylsulfanyl}Acetamide (CAS No. 886926-[-]85-[-]8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.